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Compound of Interest

Compound Name: Timelotem

Cat. No.: B1205482

Introduction

Temocillin is a narrow-spectrum (3-lactam antibiotic that is effective against a variety of Gram-
negative bacteria, including those that produce extended-spectrum (-lactamases (ESBLSs) and
AmpC B-lactamases.[1][2] Its efficacy is linked to the duration that the unbound drug
concentration in serum remains above the minimum inhibitory concentration (MIC) of the
infecting organism.[3] Therapeutic drug monitoring (TDM) of temocillin is therefore crucial for
optimizing dosing regimens, especially in critically ill patients where pharmacokinetics can be
highly variable.[3] These application notes describe a robust and sensitive liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of total
and unbound temocillin in human serum.

Principle

This method utilizes protein precipitation for the extraction of total temocillin and ultrafiltration
for the separation of the unbound fraction from human serum.[4] The prepared samples are
then analyzed by a reverse-phase high-performance liquid chromatography (HPLC) system
coupled to a tandem mass spectrometer (MS/MS) operating in positive electrospray ionization
(ESI) mode. Quantification is achieved by multiple reaction monitoring (MRM) of the specific
precursor-to-product ion transitions for temocillin and an internal standard.

Quantitative Data Summary
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The following tables summarize the performance characteristics of the described analytical
method for temocillin quantification.

Table 1: Method Validation Parameters for Total Temocillin in Human Serum

Parameter Value Reference
Linearity Range 1-500 mg/L

Lower Limit of Quantification

(LLOQ) 1 mg/L

Limit of Detection (LOD) 0.10 mg/L

Intra-assay Precision <13.9%

Inter-assay Precision <13.9%

Accuracy <13.9%

Recovery 85.80 - 99.40%

lon Suppression Effect < 36.2%

Table 2: Method Validation Parameters for Unbound Temocillin in Human Serum

Parameter Value Reference
Linearity Range 0.5 - 300 mg/L

Lower Limit of Quantification

(LLOQ) 0.5 mg/L

Limit of Detection (LOD) 0.05 mg/L

Intra-assay Precision <13.9%

Inter-assay Precision <13.9%

Accuracy <13.9%

lon Suppression Effect <36.2%
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Experimental Protocols

1. Sample Preparation

a) Total Temocillin Extraction (Protein Precipitation)

e Pipette 200 pL of human serum into a microcentrifuge tube.

e Add 32 pL of internal standard solution (e.g., Ticarcillin at 1 mg/mL).
e Add 600 pL of methanol.

» Vortex the mixture for 5 seconds.

e Centrifuge at 11,000 x g for 5 minutes.

» Transfer the supernatant to a clean vial for LC-MS/MS analysis.

b) Unbound Temocillin Extraction (Ultrafiltration)

e Pre-condition an ultrafiltration device (e.g., Centrifree®) by rinsing with ultrapure water.
e Add the human serum sample to the ultrafiltration device.

» Centrifuge according to the manufacturer's instructions to separate the protein-free
ultrafiltrate.

o Transfer the ultrafiltrate to a clean vial for LC-MS/MS analysis.
2. LC-MS/MS Analysis

a) Liquid Chromatography Conditions
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Parameter

Condition

HPLC System

Agilent 1200 series or equivalent

Column

Phenyl grafted column (e.g., Phenomenex Luna

Phenyl-Hexyl 5 pm, 150 x 4.6 mm)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Optimized for separation of temocillin and

Gradient )
internal standard
Flow Rate 0.4 mL/min
Injection Volume 10 pL
Column Temperature 40°C
b) Mass Spectrometry Conditions
Parameter Condition

Mass Spectrometer

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

MRM Transition (Temocillin)

m/z 415.34 - 339.1

MRM Transition (Ticarcillin - IS)

m/z 385.31 - 160.3

Dwell Time

200 ms

Collision Energy

Optimized for each transition

Gas Temperature 350°C
Gas Flow 10 L/min
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Caption: Workflow for the analysis of Temocillin in human serum.
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Caption: Mechanism of action of Temocillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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